(R)-(4-Methylmorpholin-3-yl)methanol

• IUPAC Name: [(3R)-4-methylmorpholin-3-yl]methanol
• InChI: InChI=1S/C6H13NO2/c1-7-2-3-9-5-6(7)4-8/h6,8H,2-5H2,1H3/t6-/m1/s1
• InChI Key: WXGKNIRSXCAEEP-ZCFIWIBFSA-N
• Canonical SMILES: CN1CCOCC1CO
• Isomeric SMILES: CN1CCOC[C@H]1CO
• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol
• CAS No.: 1620510-50-0; 1620510-51-1

Description

(R)-(4-Methylmorpholin-3-yl)methanol is a useful research compound. Its molecular formula is C6H13NO2 and its molecular weight is 131.175. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

LiAlH4 (4.2 g, 110 mmol) was suspended in anhydrous THF (60 mL) under nitrogen, cooled to −10° C. with stirring and a solution of 3-hydroxymethyl-morpholine-4-carboxylic acid tert-butyl ester (Intermediate 7; 4.1 g, 18.4 mmol) in THF (50 mL) was added dropwise. The reaction mixture was stirred for 20 minutes at 0° C., heated to reflux for 3 h and then stirred at room temperature overnight. The reaction mixture was cooled to −10° C. and quenched with the dropwise addition of 10% water in THF. The reaction mixture was diluted with THF (50 mL), stirred for 1 h at room temperature, filtered and the filtrate was concentrated in vacuo. The residue was dissolved in DCM, dried (MgSO4) and the solvent removed in vacuo to give (4-methyl-morpholin-3-yl)-methanol (2.05 g, 85%) as a colourless liquid.